Cas no 50472-09-8 (3,6-Dimethoxy-2-nitrobenzoic acid)

3,6-Dimethoxy-2-nitrobenzoic acid structure
50472-09-8 structure
Product Name:3,6-Dimethoxy-2-nitrobenzoic acid
CAS No:50472-09-8
MF:C9H9NO6
MW:227.170862913132
MDL:MFCD06203373
CID:2196310
PubChem ID:11128031
Update Time:2025-04-21

3,6-Dimethoxy-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3,6-Dimethoxy-2-nitro-benzoic acid
    • 3,6-Dimethoxy-2-nitrobenzoic acid
    • Benzoic acid,3,6-dimethoxy-2-nitro-
    • RARECHEM AL BE 0983
    • SCHEMBL15834222
    • CS-0262499
    • Z1238545225
    • EN300-82910
    • G31240
    • 50472-09-8
    • MDL: MFCD06203373
    • Inchi: 1S/C9H9NO6/c1-15-5-3-4-6(16-2)8(10(13)14)7(5)9(11)12/h3-4H,1-2H3,(H,11,12)
    • InChI Key: FWXKXSMYSALLCF-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C(C(=C1C(=O)O)[N+](=O)[O-])OC

Computed Properties

  • Exact Mass: 227.04298701Da
  • Monoisotopic Mass: 227.04298701Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 102Ų

3,6-Dimethoxy-2-nitrobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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